chaetomugilin A
Overview
Description
Chaetomugilin A is an azaphilone isolated from Chaetomium globosum and has been shown to exhibit inhibitory activity against the brine shrimp (Artemia salina) and Mucor miehei. It has a role as a Chaetomium metabolite. It is a delta-lactone, an azaphilone, an enone, an organic heterotetracyclic compound, an organochlorine compound, a tertiary alcohol and a secondary alcohol.
Scientific Research Applications
Cytotoxic Activities
Chaetomugilin A, along with other chaetomugilins, has been identified as a metabolite with significant cytotoxicity against various cancer cell lines. These compounds, isolated from Chaetomium globosum, have shown potent growth inhibition in cultured P388, HL-60, L1210, and KB cell lines. Such findings suggest potential applications in cancer treatment research, particularly targeting human cancer cell lines (Yamada et al., 2008) (Muroga et al., 2009).
Antiviral Potential
Research on chaetomugilins, including this compound, explores their antiviral properties, specifically against SARS-CoV-2 protease. Molecular docking studies and molecular dynamics simulations have been conducted to evaluate these metabolites' potential in combating viral infections, offering insights into their application in antiviral drug development (Omar et al., 2022).
Allelopathic Properties
This compound has been investigated for its allelopathic activities. These compounds, isolated from endophytic Chaetomium globosum, showed significant influence on plant growth, suggesting their potential as natural eco-friendly herbicides. This finding is crucial for agricultural research, particularly in the development of sustainable weed control methods (Wang et al., 2017).
Enhanced Apoptosis in Cancer Treatment
This compound, in combination with other drugs like cisplatin, has been shown to enhance apoptosis in cancer cells. This compound has been studied for its role in increasing the sensitivity of cancer cells to chemotherapy drugs, particularly in ovarian cancer cell lines. Such findings are significant for developing more effective cancer treatments with reduced toxicity (Hu et al., 2020).
properties
Molecular Formula |
C23H27ClO7 |
|---|---|
Molecular Weight |
450.9 g/mol |
IUPAC Name |
(1S,10S,12R,13R,14R,17R)-8-chloro-12-hydroxy-5-[(E,3R,4R)-4-hydroxy-3-methylpent-1-enyl]-10,13,14-trimethyl-4,11,15-trioxatetracyclo[8.7.0.02,7.012,17]heptadeca-2,5,7-triene-9,16-dione |
InChI |
InChI=1S/C23H27ClO7/c1-10(12(3)25)6-7-14-8-15-16(9-29-14)17-18-21(27)30-13(4)11(2)23(18,28)31-22(17,5)20(26)19(15)24/h6-13,17-18,25,28H,1-5H3/b7-6+/t10-,11-,12-,13-,17-,18+,22+,23-/m1/s1 |
InChI Key |
LNHWUFUMZSBRBY-YELMBXGASA-N |
Isomeric SMILES |
C[C@@H]1[C@H](OC(=O)[C@H]2[C@@]1(O[C@]3([C@@H]2C4=COC(=CC4=C(C3=O)Cl)/C=C/[C@@H](C)[C@@H](C)O)C)O)C |
Canonical SMILES |
CC1C(OC(=O)C2C1(OC3(C2C4=COC(=CC4=C(C3=O)Cl)C=CC(C)C(C)O)C)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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